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Compound of Interest

Compound Name: NH-bis-PEG5

Cat. No.: B609563

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of homobifunctional
crosslinkers, with a specific focus on N-hydroxysuccinimide-bis-Polyethylene Glycol (NHS-bis-
PEGD5). These reagents are pivotal in various scientific disciplines for covalently linking
molecules, offering precise control over the formation of bioconjugates. This document details
their chemical properties, applications, and experimental protocols, serving as a vital resource
for researchers in proteomics, drug delivery, and diagnostics.

Introduction to Homobifunctional Crosslinkers

Homobifunctional crosslinkers are chemical reagents that possess two identical reactive
groups, enabling them to covalently link two similar functional groups within or between
molecules.[1] These crosslinkers are instrumental in studying protein-protein interactions,
stabilizing protein structures, and creating multi-subunit complexes.[1] By forming stable
covalent bonds, they provide valuable insights into the spatial organization and dynamics of
macromolecular assemblies.[1]

Among the various types of homobifunctional crosslinkers, those utilizing N-hydroxysuccinimide
(NHS) esters are particularly common for targeting primary amines on proteins and other
biomolecules.[2] The incorporation of a polyethylene glycol (PEG) spacer between the two
reactive groups offers several advantages, including increased water solubility of the reagent
and the resulting conjugate, reduced tendency for aggregation, and decreased immunogenicity
of the spacer itself.[3][4]
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Physicochemical Properties of NHS-bis-PEG
Crosslinkers

The properties of NHS-bis-PEG crosslinkers are defined by the reactivity of the NHS esters and
the characteristics of the PEG spacer. The length of the PEG chain is a critical parameter that
can be tuned to optimize the desired properties of the final conjugate. Longer PEG chains
generally lead to increased solubility, enhanced stability, and prolonged circulation times in
vivo.[5][6][7]

Quantitative Data for Common NHS-bis-PEG
Crosslinkers

The following table summarizes the key quantitative data for NHS-bis-PEGS5 and a related
longer-chain crosslinker, BS(PEG)9. These homogeneous compounds have defined molecular
weights and spacer arm lengths, which allows for greater precision in crosslinking applications.

[3]L8]

Property NHS-bis-PEG5 | BS(PEG)5 BS(PEG)9

Bis-N-succinimidyl-

(pentaethylene glycol) ester, Bis-N-succinimidyl-
Synonyms . s :
Bis-succinimide ester-activated  (nonaethylene glycol) ester
PEG compound
CAS Number 756526-03-1 Not specified
532.50 g/mol [3][8][9][10][11
Molecular Weight J BIEIEILOIL ] 708.71 g/mol [3]
[12]
Chemical Formula C22H32N2013[9][11] Not specified
Spacer Arm Length 21.7 A[3][8] 35.7 A[3]
Reactive Groups NHS ester (both ends) NHS ester (both ends)
Reactive Towards Primary amines (-NH2) Primary amines (-NH2)
Solubility Water-soluble Water-soluble
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Reactivity and Stability of NHS Esters

The reactivity of NHS esters is highly dependent on pH. They react with primary amines at a
pH range of 7-9 to form stable amide bonds. However, a competing reaction is the hydrolysis of
the NHS ester, which also increases with pH.[8][13] Understanding the kinetics of this
hydrolysis is crucial for optimizing conjugation efficiency.

Half-life of NHS Ester

pH Temperature .
Hydrolysis
7.0 0°C 4-5 hours[13]
7.0 Room Temperature ~7 hours[14]
8.0 Room Temperature 1 hour[15]
180 minutes (P3-NHS), 130
8.5 Room Temperature )
minutes (P4-NHS)[16]
8.6 4°C 10 minutes[13]
9.0 Room Temperature Minutes[14]

Experimental Protocols

The following section provides a detailed, generalized protocol for the use of homobifunctional
NHS-ester PEG crosslinkers for protein conjugation. This protocol is a synthesis of
methodologies found in various sources.[3][8]

Materials

o Crosslinker: NHS-bis-PEG5 or other NHS-ester PEG crosslinker.
e Protein(s) of interest: In an amine-free buffer.

» Conjugation Buffer: Amine-free buffer with a pH of 7-9, such as phosphate-buffered saline
(PBS), borate buffer, or carbonate/bicarbonate buffer.[8]

e Anhydrous Organic Solvent: Dimethylsulfoxide (DMSO) or dimethylformamide (DMF) to
prepare the crosslinker stock solution.[17]
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e Quenching Buffer: 1 M Tris-HCI, pH 7.5, or 1 M glycine to stop the reaction.[3]

 Purification System: Desalting column (e.qg., size-exclusion chromatography) or dialysis
cassettes.[8]

Procedure

» Reagent Preparation:

o Equilibrate the crosslinker vial to room temperature before opening to prevent moisture
condensation.[17]

o Immediately before use, prepare a stock solution of the crosslinker in an anhydrous
organic solvent like DMSO. For example, a 250 mM stock solution of BS(PEG)5 can be
made by dissolving 100 mg in approximately 650 pL of DMSO.[3]

e Protein Preparation:

o Dissolve the protein(s) to be crosslinked in the conjugation buffer at a concentration of 1-
10 mg/mL.[8]

e Crosslinking Reaction:

o Add the crosslinker stock solution to the protein solution to achieve the desired final
concentration. A 10- to 50-fold molar excess of the crosslinker over the protein is a general
starting point, but the optimal ratio should be determined empirically.[8]

o Incubate the reaction mixture for 30 minutes at room temperature or for 2 hours at 4°C.[3]
e Quenching the Reaction:
o Add the quenching buffer to the reaction mixture to a final concentration of 20-50 mM.[8]

o Incubate for 15 minutes at room temperature to ensure all unreacted crosslinker is
deactivated.[8]

 Purification of the Conjugate:
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o Remove excess crosslinker and reaction byproducts using a desalting column or dialysis.

[8]

o The purified conjugate can then be analyzed by methods such as SDS-PAGE, which will
show a shift in molecular weight, mass spectrometry, or other relevant assays to confirm
successful crosslinking.

Visualization of Workflows and Mechanisms

Diagrams created using Graphviz (DOT language) are provided below to illustrate key
processes involving homobifunctional NHS-ester PEG crosslinkers.

Reaction Mechanism of NHS Ester with a Primary Amine
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Click to download full resolution via product page

Caption: Reaction of an NHS ester with a primary amine to form a stable amide bond.

General Workflow for Protein Crosslinking
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b609563?utm_src=pdf-body-img
https://www.benchchem.com/product/b609563?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 1. Bis(NHS)PEGS5 - CD BioSciences [celluars.com]
e 2. purepeg.com [purepeg.com]

o 3. assets.fishersci.com [assets.fishersci.com]

e 4. peg.bocsci.com [peg.bocsci.com]

e 5. Impact of PEG Chain Length on the Physical Properties and Bioactivity of PEGylated
Chitosan/siRNA Nanoparticles in Vitro and in Vivo - PubMed [pubmed.nchbi.nlm.nih.gov]

e 6. pubs.acs.org [pubs.acs.org]

o 7. Effects of PEG surface density and chain length on the pharmacokinetics and
biodistribution of methotrexate-loaded chitosan nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

o 8. documents.thermofisher.com [documents.thermofisher.com]

e 9. prod-vector-labs-wordpress-media.s3.amazonaws.com:443 [prod-vector-labs-wordpress-
media.s3.amazonaws.com:443]

e 10. Bis-PEG5-NHS ester - Creative Biolabs [creative-biolabs.com]
e 11. Bis-PEG5-NHS ester, 756526-03-1 | BroadPharm [broadpharm.com]

e 12. Bis-succinimidyl-4,7,10,13,16-pentaoxanonadecane-1,19-dioate | C22H32N2013 | CID
51340935 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 13. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
e 14. info.gbiosciences.com [info.gbiosciences.com]
e 15. tools.thermofisher.com [tools.thermofisher.com]

e 16. Studies of the amidation of porphyrin-NHS esters in dilute aqueous solution - New
Journal of Chemistry (RSC Publishing) DOI:10.1039/D5NJ02078F [pubs.rsc.org]

e 17. tools.thermofisher.com [tools.thermofisher.com]

 To cite this document: BenchChem. [A Technical Guide to Homobifunctional Crosslinkers:
Focus on NHS-bis-PEG5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609563#homobifunctional-crosslinkers-like-nh-bis-

peg5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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